Cas no 1089-92-5 (7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI))
1089-92-5 structure
Product Name:7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI)
CAS No:1089-92-5
MF:C10H14N6O4
MW:282.255960941315
CID:181538
PubChem ID:118984353
Update Time:2025-04-19
7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI)
- 1089-92-5
- 7-Ribofuranosyl-7H-purine-2,8-diamine
- 7H-Purine-2,8-diamine, 7-ribofuranosyl-
-
- Inchi: 1S/C10H14N6O4/c11-9-13-1-3-7(14-9)15-10(12)16(3)8-6(19)5(18)4(2-17)20-8/h1,4-6,8,17-19H,2H2,(H4,11,12,13,14,15)/t4-,5-,6-,8-/m1/s1
- InChI Key: QWYMPTSCUFKJML-UAKXSSHOSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N)=NC2C1=CN=C(N)N=2)O)O
Computed Properties
- Exact Mass: 282.10782
- Monoisotopic Mass: 282.10765295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 166Ų
Experimental Properties
- PSA: 165.56
7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI) Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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